Cas no 1805197-17-4 (3-(Chloromethyl)-5-(difluoromethyl)-6-fluoro-2-nitropyridine)

• Product Name: 3-(Chloromethyl)-5-(difluoromethyl)-6-fluoro-2-nitropyridine
• CAS No: 1805197-17-4
• MF: C₇H₄ClF₃N₂O₂
• MW: 240.567070960999
• CID: 4883902
• Update Time: 2025-10-23

3-(Chloromethyl)-5-(difluoromethyl)-6-fluoro-2-nitropyridine Chemical and Physical Properties

Names and Identifiers

• 3-(Chloromethyl)-5-(difluoromethyl)-6-fluoro-2-nitropyridine

• Inchi： 1S/C7H4ClF3N2O2/c8-2-3-1-4(5(9)10)6(11)12-7(3)13(14)15/h1,5H,2H2
• InChI Key： UBKFYVRSUXGTRW-UHFFFAOYSA-N
• SMILES： ClCC1C([N+](=O)[O-])=NC(=C(C(F)F)C=1)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 239
• XLogP3: 2.5
• Topological Polar Surface Area: 58.7

Additional information on 3-(Chloromethyl)-5-(difluoromethyl)-6-fluoro-2-nitropyridine

Comprehensive Overview of 3-(Chloromethyl)-5-(difluoromethyl)-6-fluoro-2-nitropyridine (CAS No. 1805197-17-4)

3-(Chloromethyl)-5-(difluoromethyl)-6-fluoro-2-nitropyridine (CAS No. 1805197-17-4) is a highly specialized heterocyclic compound with significant applications in pharmaceutical and agrochemical research. Its unique molecular structure, featuring a pyridine backbone substituted with chloromethyl, difluoromethyl, fluoro, and nitro groups, makes it a valuable intermediate in the synthesis of bioactive molecules. Researchers and industry professionals frequently search for this compound due to its potential role in developing novel drug candidates and crop protection agents.

The growing demand for fluorinated pyridine derivatives like 3-(Chloromethyl)-5-(difluoromethyl)-6-fluoro-2-nitropyridine is driven by their enhanced metabolic stability and bioavailability, which are critical in modern medicinal chemistry. Recent trends in AI-driven drug discovery and green chemistry have further spotlighted such compounds, as they align with the need for sustainable and efficient synthetic routes. Users often inquire about its synthesis methods, physicochemical properties, and commercial availability, reflecting its relevance in cutting-edge research.

From a structural perspective, the presence of both electron-withdrawing (nitro, fluoro) and electron-donating (chloromethyl) groups in this compound allows for versatile reactivity, enabling its use in cross-coupling reactions and nucleophilic substitutions. This adaptability has made it a focal point in studies targeting kinase inhibitors and antimicrobial agents, addressing global health challenges such as antibiotic resistance and chronic diseases.

In agrochemical applications, 3-(Chloromethyl)-5-(difluoromethyl)-6-fluoro-2-nitropyridine is explored for its potential to develop next-generation pesticides with lower environmental impact. Searches for eco-friendly crop solutions and precision agriculture often intersect with interest in this compound, as researchers seek alternatives to traditional chemicals. Its fluorine-rich structure contributes to improved target specificity and reduced off-target effects, aligning with regulatory demands for safer agrochemicals.

For laboratories and manufacturers, handling CAS No. 1805197-17-4 requires adherence to standard safety protocols, though it is not classified as a hazardous material under most jurisdictions. Common queries include its storage conditions, solubility profiles, and compatibility with other reagents, underscoring its practical utility. Suppliers often highlight its high purity grades and custom synthesis options to meet diverse research needs.

In summary, 3-(Chloromethyl)-5-(difluoromethyl)-6-fluoro-2-nitropyridine represents a critical building block in modern science, bridging gaps between pharmaceutical innovation and sustainable agriculture. Its multifaceted applications and alignment with industry trends ensure continued interest and demand, making it a compound worth monitoring in the evolving landscape of specialty chemicals.